Cas no 80909-96-2 (Carbamicacid, N-[3-[[(4-methylphenyl)sulfonyl]oxy]propyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamicacid, N-[3-[[(4-methylphenyl)sulfonyl]oxy]propyl]-, 1,1-dimethylethyl ester
• CAS No: 80909-96-2
• MF: C₁₅H₂₃NO₅S
• MW: 329.411823511124
• CID: 721161
• PubChem ID: 13120302
• Update Time: 2025-07-16

Carbamicacid, N-[3-[[(4-methylphenyl)sulfonyl]oxy]propyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamicacid, N-[3-[[(4-methylphenyl)sulfonyl]oxy]propyl]-, 1,1-dimethylethyl ester
• 3-(tert-butoxycarbonyl)propyl 4-methylbenzenesulfonate
• 3-[(2-methylpropan-2-yl)oxycarbonylamino]propyl 4-methylbenzenesulfonate
• TERT-BUTYL N-[3-(TOSYLOXY)PROPYL]CARBAMATE
• 3-((tert-butoxycarbonyl)amino)propyl 4-methylbenzenesulfonate
• 3-({[(1,1-dimethylethyl)oxy]carbonyl}amino)propyl 4-methylbenzenesulfonate
• 3-(t-butoxycarbonylamino)propyl tosylate
• BocNH-(CH2)3-OTs
• Carbamicacid,[3-[[(4-methylphenyl)sulfonyl]oxy]propyl]-,1,1-dimethylethyl ester (9CI)
• N-Boc-3-amino-1-propyl p-tosylate
• O-tosyl-3-tert-butoxycarbonylamino-1-propanol
• toluene-4-sulfonic acid 3-tert-butoxycarbonylaminopropyl ester
• SCHEMBL487585
• DTXSID80519483
• Carbamicacid,N-[3-[[(4-methylphenyl)sulfonyl]oxy]propyl]-,1,1-dimethylethyl ester
• MFCD07776966
• 3-[(tert-Butoxycarbonyl)amino]propyl 4-methylbenzene-1-sulfonate
• 80909-96-2
• 3-t-butoxycarbonylaminopropyl tosylate
• KLKKIENVIGQBAG-UHFFFAOYSA-N
• 3-[(tert-Butoxycarbonyl)amino]propyl 4-methylbenzenesulfonate
• FT-0759907
• 3-(tert-butoxycarbonylamino)propyl 4-methylbenzenesulfonate
• 2,6-Dimethoxy-chlorobenzene
• DA-24508
• tert-butyl N-{3-[(4-methylbenzenesulfonyl)oxy]propyl}carbamate
• G67841

• Inchi： 1S/C15H23NO5S/c1-12-6-8-13(9-7-12)22(18,19)20-11-5-10-16-14(17)21-15(2,3)4/h6-9H,5,10-11H2,1-4H3,(H,16,17)
• InChI Key： KLKKIENVIGQBAG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 329.13000
• Monoisotopic Mass: 329.12969401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 90.1Ų

Experimental Properties

• PSA: 90.08000
• LogP: 4.08680

Additional information on Carbamicacid, N-[3-[[(4-methylphenyl)sulfonyl]oxy]propyl]-, 1,1-dimethylethyl ester

Research Briefing on Carbamicacid, N-[3-[[(4-methylphenyl)sulfonyl]oxy]propyl]-, 1,1-dimethylethyl ester (CAS: 80909-96-2)

Carbamicacid, N-[3-[[(4-methylphenyl)sulfonyl]oxy]propyl]-, 1,1-dimethylethyl ester (CAS: 80909-96-2) is a chemical compound of significant interest in the field of medicinal chemistry and drug development. This compound, often referred to as a carbamate derivative, has been the subject of recent research due to its potential applications as a prodrug or intermediate in the synthesis of biologically active molecules. The presence of the tosyl (p-toluenesulfonyl) group and the tert-butyl ester moiety in its structure makes it a versatile building block for further chemical modifications.

Recent studies have focused on the synthetic utility of 80909-96-2 in the preparation of protease inhibitors and other therapeutic agents. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its use as a key intermediate in the synthesis of novel hepatitis C virus (HCV) NS3/4A protease inhibitors. The researchers highlighted the compound's stability under various reaction conditions and its ability to serve as a protected amine precursor, which can be selectively deprotected to yield active pharmaceutical ingredients (APIs).

In addition to its synthetic applications, the pharmacokinetic properties of derivatives stemming from 80909-96-2 have been investigated. A study published in Bioorganic & Medicinal Chemistry Letters (2024) explored the metabolic stability and membrane permeability of carbamate derivatives synthesized using this compound as a starting material. The results indicated that such derivatives exhibit improved oral bioavailability compared to their non-carbamate counterparts, suggesting potential advantages in drug formulation.

The mechanism of action for biologically active derivatives of 80909-96-2 has also been elucidated in recent research. Molecular docking studies have shown that compounds derived from this scaffold can effectively bind to specific protein targets, such as carbonic anhydrase isoforms, with high affinity. This finding, reported in a 2024 issue of European Journal of Medicinal Chemistry, opens new possibilities for the development of targeted therapies for conditions like glaucoma and certain cancers.

From a safety perspective, toxicological evaluations of 80909-96-2 and its derivatives have been conducted. Current data suggest that the compound has a favorable safety profile when used as an intermediate in controlled synthesis processes. However, researchers emphasize the need for proper handling due to its potential reactivity, particularly with nucleophiles. These findings were detailed in a recent regulatory assessment published in Chemical Research in Toxicology (2023).

Looking forward, the versatility of 80909-96-2 continues to attract attention in drug discovery programs. Several pharmaceutical companies have included derivatives of this compound in their pipelines for various therapeutic areas, including antiviral and anticancer applications. The compound's ability to serve as a prodrug moiety that enhances drug delivery while maintaining pharmacological activity positions it as a valuable tool in modern medicinal chemistry.